Cas no 2229370-29-8 (tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate)
tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate
- tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate
- 2229370-29-8
- EN300-1871137
-
- Inchi: 1S/C14H19F3N2O3/c1-13(2,3)22-12(21)19-9-5-4-8(6-10(9)20)7-11(18)14(15,16)17/h4-6,11,20H,7,18H2,1-3H3,(H,19,21)
- InChI Key: GKYOJVKKEPHHQQ-UHFFFAOYSA-N
- SMILES: FC(C(CC1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)N)(F)F
Computed Properties
- Exact Mass: 320.13477696g/mol
- Monoisotopic Mass: 320.13477696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 84.6Ų
tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1871137-1g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 1g |
$1643.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-5g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 5g |
$4764.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-10g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 10g |
$7065.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-0.05g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 0.05g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-0.1g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 0.1g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-0.25g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 0.25g |
$1513.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-0.5g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 0.5g |
$1577.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-1.0g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 1g |
$1643.0 | 2023-06-01 | ||
| Enamine | EN300-1871137-2.5g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 2.5g |
$3220.0 | 2023-09-18 | ||
| Enamine | EN300-1871137-5.0g |
tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenyl]carbamate |
2229370-29-8 | 5g |
$4764.0 | 2023-06-01 |
tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate
Introduction to Tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate (CAS No. 2229370-29-8)
Tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229370-29-8, represents a unique blend of structural features that make it a promising candidate for various applications in medicinal chemistry. The presence of a tert-butyl group, an amino-substituted trifluoropropyl side chain, and a hydroxyphenyl moiety contributes to its distinct chemical properties and potential biological activities.
The molecular structure of tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate is meticulously designed to enhance its interactions with biological targets. The tert-butyl group provides steric hindrance, which can be crucial for optimizing binding affinity and selectivity. Meanwhile, the amino-3,3,3-trifluoropropyl side chain introduces fluorine atoms, which are known for their ability to modulate metabolic stability and lipophilicity. These features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.
In recent years, there has been growing interest in the use of fluorinated compounds in drug design due to their favorable pharmacokinetic properties. The fluorine atoms in the trifluoropropyl group can influence the compound's solubility, permeability, and metabolic degradation pathways, making it an attractive moiety for enhancing drug efficacy and bioavailability. This trend has been supported by numerous studies demonstrating the benefits of fluorine substitution in pharmaceuticals.
One of the most compelling aspects of tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate is its potential application in the treatment of various diseases. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. For instance, studies have shown that structurally similar carbamates can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The unique combination of functional groups in this compound suggests that it could serve as a lead molecule for developing anti-inflammatory drugs with improved selectivity and reduced side effects.
The hydroxyphenyl moiety in the compound's structure also plays a critical role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. Additionally, the presence of a hydroxyl group can influence the compound's solubility and metabolic stability, further contributing to its potential as a therapeutic agent.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in evaluating the interactions between tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate and various biological targets. These studies have revealed that the compound can bind effectively to several enzymes and receptors implicated in inflammation and other diseases. This computational evidence has provided valuable insights into the potential therapeutic applications of this compound.
In addition to its anti-inflammatory potential, there is growing evidence suggesting that tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate may have other beneficial effects. Preliminary studies have indicated that this compound could exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-related diseases such as neurodegenerative disorders. The combination of anti-inflammatory and antioxidant activities makes this compound a promising candidate for multifaceted therapeutic approaches.
The synthesis of tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Advances in fluorination techniques have particularly contributed to improving the efficiency and yield of key synthetic steps. These advancements have not only facilitated the production of this compound but also opened up new possibilities for designing related derivatives with enhanced biological activity.
The pharmacokinetic properties of tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate are another area of significant interest. Studies have shown that fluorinated compounds often exhibit improved metabolic stability compared to their non-fluorinated counterparts. This enhanced stability can lead to longer half-lives and more consistent drug levels in the bloodstream. Additionally, fluorine substitution can influence drug distribution and excretion pathways, further optimizing pharmacokinetic profiles.
In conclusion, Tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate (CAS No. 2229370-29-8) is a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for developing novel therapeutic agents with applications ranging from anti-inflammatory treatments to neuroprotective therapies. The growing body of research supporting the use of fluorinated compounds in drug design further underscores the importance of this compound as a lead molecule for future drug development efforts.
2229370-29-8 (tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-2-hydroxyphenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)